Cas no 2138030-86-9 (4-fluoro-1-methyl-3-(2-methylhexan-3-yl)-1H-pyrazol-5-amine)

• Product Name: 4-fluoro-1-methyl-3-(2-methylhexan-3-yl)-1H-pyrazol-5-amine
• CAS No: 2138030-86-9
• MF: C₁₁H₂₀FN₃
• MW: 213.29500579834
• CID: 6520739
• PubChem ID: 165492931
• Update Time: 2025-11-01

4-fluoro-1-methyl-3-(2-methylhexan-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2138030-86-9
• 4-fluoro-1-methyl-3-(2-methylhexan-3-yl)-1H-pyrazol-5-amine
• EN300-1152479

• Inchi： 1S/C11H20FN3/c1-5-6-8(7(2)3)10-9(12)11(13)15(4)14-10/h7-8H,5-6,13H2,1-4H3
• InChI Key： PJFNHYVKJGFFDK-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(C)N=C1C(CCC)C(C)C

Computed Properties

• Exact Mass: 213.16412581g/mol
• Monoisotopic Mass: 213.16412581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-fluoro-1-methyl-3-(2-methylhexan-3-yl)-1H-pyrazol-5-amine

Introduction to 4-Fluoro-1-Methyl-3-(2-Methylhexan-3-yl)-1H-Pyrazol-5-Amine (CAS No. 2138030-86-9)

4-Fluoro-1-methyl-3-(2-methylhexan-3-yl)-1H-pyrazol-5-amine, with the CAS number 2138030-86-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antifungal, and antitumor properties. The unique structural features of this compound, particularly the presence of a fluorine atom and a substituted alkyl chain, make it a promising candidate for various therapeutic applications.

The chemical structure of 4-fluoro-1-methyl-3-(2-methylhexan-3-yl)-1H-pyrazol-5-amine consists of a pyrazole ring with a fluorine substituent at the 4-position, a methyl group at the 1-position, and a 2-methylhexan-3-yl group at the 3-position. These structural elements contribute to its distinct pharmacological profile and potential therapeutic benefits. The fluorine atom, in particular, can enhance the lipophilicity and metabolic stability of the molecule, while the alkyl chain can influence its solubility and bioavailability.

Recent studies have highlighted the potential of 4-fluoro-1-methyl-3-(2-methylhexan-3-yl)-1H-pyrazol-5-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary data from in vitro and in vivo studies suggest that it may have antitumor properties, making it a candidate for further investigation in oncology.

In terms of pharmacokinetics, 4-fluoro-1-methyl-3-(2-methylhexan-3-yl)-1H-pyrazol-5-amine demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient cellular uptake and penetration across biological membranes. Moreover, the compound's stability under physiological conditions ensures that it remains active over an extended period, which is crucial for maintaining therapeutic efficacy.

The safety profile of 4-fluoro-1-methyl-3-(2-methylhexan-3-yl)-1H-pyrazol-5-amine has also been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 4-fluoro-1-methyl-3-(2-methylhexan-3-y l)-1H-pyrazol -5 -amine (CAS No. 2138030 -86 -9) represents a promising compound with a unique combination of structural features that confer significant biological activity. Its potential applications in anti-inflammatory and antitumor therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound is poised to play a crucial role in the development of new and effective treatments for various diseases.